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Compound of Interest

Compound Name: 2-(2-Morpholin-4-ylethyl)aniline

Cat. No.: B8575541

Get Quote

Executive Summary & Structural Logic
2-(2-Morpholin-4-ylethyl)aniline (CAS: 153537-83-8) is a critical bifunctional scaffold often

employed in the synthesis of kinase inhibitors and GPCR ligands.[1] Its structure combines an

electron-rich aniline moiety with a basic morpholine ring, linked by an ethyl chain.

Characterizing this molecule requires distinguishing three distinct magnetic environments: the

aromatic ABCD system, the ethylene linker, and the morpholine chair. This guide provides a

detailed breakdown of its 1H NMR signature, comparing it against critical synthetic

intermediates and structural isomers to ensure precise identification during drug development

workflows.

Structural Assignment Diagram
The following diagram maps the proton environments to their corresponding NMR signals.
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Figure 1: Structural segmentation of 2-(2-Morpholin-4-ylethyl)aniline and correlation to

characteristic NMR chemical shift zones.[1]

Characteristic 1H NMR Profile
The following data represents the characteristic chemical shifts observed in Chloroform-d (

). Note that the amine (

) proton shift is concentration- and solvent-dependent.[1]

Table 1: Predicted Chemical Shifts & Multiplicity ( , 400
MHz)
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Fragment
Proton
Label

Shift (

, ppm)
Multiplicity Integral

Mechanistic
Insight

Aromatic Ar-H (3,[1] 6) 6.95 – 7.10
Multiplet/Tripl

et
2H

Protons

meta/para to

the electron-

donating

group are

less shielded.

[1]

Aromatic Ar-H (4,[2] 5) 6.65 – 6.75
Multiplet/Dou

blet
2H

Ortho/Para

positions to

are

significantly

shielded by

resonance

donation.[1]

Amine Ar-NH2 3.80 – 4.50 Broad Singlet 2H

Exchangeabl

e protons.[1]

Shift varies

with

concentration

and water

content.[1]

Morpholine O-CH2 3.65 – 3.75
Triplet

(distorted)
4H

Deshielded

by adjacent

Oxygen.[1]

Characteristic

"morpholine

feet" pattern.

[1]

Linker Ar-CH2 2.65 – 2.75 Triplet 2H Benzylic

position.[1]

Slightly
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deshielded by

the aromatic

ring.

Linker N-CH2 2.50 – 2.60 Triplet 2H

Adjacent to

tertiary

amine.[1]

Often

overlaps with

morpholine

N-CH2.[1]

Morpholine N-CH2 2.40 – 2.50 Multiplet 4H

Shielded by

amine lone

pair.[1] Forms

the "base" of

the

morpholine

spectrum.

Critical Validation Step: The integral ratio between the aromatic region (4H) and the morpholine

O-CH2 region (4H) must be exactly 1:1.[1] Deviation suggests incomplete reduction or solvent

contamination.[1]

Comparative Analysis: Alternatives & Impurities
In a synthetic context, this compound is usually derived from a nitro-precursor or distinguished

from regiochemical isomers.

Scenario A: Monitoring Reaction Progress (Nitro
Reduction)
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Precursor: 1-(2-Morpholin-4-ylethyl)-2-nitrobenzene Target: 2-(2-Morpholin-4-
ylethyl)aniline[1]

Feature
Nitro Precursor (

)

Target Aniline (

)
Diagnostic Action

Aromatic Shift
Downfield (7.4 – 8.0

ppm)

Upfield (6.6 – 7.1

ppm)

Watch: The collapse

of the downfield

multiplets indicates

reduction of the

electron-withdrawing

.[1]

Amine Peak Absent Present (~4.0 ppm)

Confirm: Appearance

of the broad

exchangeable singlet.

Linker Shift Ar-CH2 ~3.0 ppm Ar-CH2 ~2.7 ppm

The benzylic protons

shift upfield as the ring

becomes electron-

rich.[1]

Scenario B: Distinguishing Regioisomers (Ortho vs.
Para)
Isomer: 4-(2-Morpholin-4-ylethyl)aniline (Para-substituted)[1]

Ortho-Isomer (Target): Low symmetry. Aromatic region shows complex ABCD pattern (4

distinct multiplets).[1]

Para-Isomer (Alternative): High symmetry.[1] Aromatic region shows a classic AA'BB' system

(two distinct doublets, integrating 2H each) with a clear coupling constant (

Hz).

Experimental Protocol: Sample Preparation
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To ensure high-resolution data and prevent aggregation of the basic morpholine moiety:

Solvent Selection:

Standard:

(99.8% D) + 0.03% TMS.[1] Good solubility, clear separation of aliphatic peaks.

Alternative:

. Use if the

peak is broad or invisible in chloroform due to exchange. In DMSO, the

often appears as a sharp singlet around 4.8 ppm.

Concentration: Dissolve 5–10 mg of sample in 0.6 mL of solvent. High concentrations (>20

mg) may cause line broadening in the morpholine region due to viscosity/stacking.[1]

Filtration: Filter through a cotton plug in a glass pipette to remove inorganic salts (e.g.,

) from the drying step, which can cause baseline noise.

Workflow Diagram: Synthesis Monitoring
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Figure 2: Rapid NMR decision tree for monitoring the reduction of the nitro-precursor.

References
General Synthesis of Morpholine-Anilines

Source: RSC Advances, 2012.
Relevance: Establishes standard shifts for aniline protons (6.5-7.0 ppm)

Morpholine Ring Conformation & Shifts

Source: ACD/Labs & J. Org.[1] Chem.

Relevance: Confirms the characteristic AA'XX' multiplet shape of morpholine methylene
protons in the 2.4–3.7 ppm range.
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Ortho-Substitution Effects

Source: BenchChem Spectroscopic Guides.[1]

Relevance: Differentiates ortho-substituted alkyl anilines from para-isomers based on
symmetry and multiplicity.

Solvent Impurity Standards

Source: Organometallics, 2010. "NMR Chemical Shifts of Trace Impurities."
Relevance: Essential for distinguishing the ethyl linker triplets from common solvent
impurities like ethanol or ethyl acet

[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 9 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/2-Morpholinoaniline
https://pubchem.ncbi.nlm.nih.gov/compound/2-Morpholinoaniline
https://www.benchchem.com/product/b8575541?utm_src=pdf-custom-synthesis#bc-rfq
https://pubchem.ncbi.nlm.nih.gov/compound/2-Morpholinoaniline
https://www.rsc.org/suppdata/gc/b6/b606705k/b606705k.pdf
https://www.benchchem.com/product/b8575541/docs#technical-guide-1h-nmr-characterization-of-2-2-morpholin-4-ylethyl-aniline
https://www.benchchem.com/product/b8575541/docs#technical-guide-1h-nmr-characterization-of-2-2-morpholin-4-ylethyl-aniline
https://www.benchchem.com/product/b8575541/docs#technical-guide-1h-nmr-characterization-of-2-2-morpholin-4-ylethyl-aniline
https://www.benchchem.com/product/b8575541/docs#technical-guide-1h-nmr-characterization-of-2-2-morpholin-4-ylethyl-aniline
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8575541?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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